Cas no 2248268-58-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxo-1,3-oxazolidin-3-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxo-1,3-oxazolidin-3-yl)acetate
• CAS No: 2248268-58-6
• MF: C₁₃H₁₀N₂O₆
• MW: 290.228303432465
• CID: 6568976
• PubChem ID: 165725270
• Update Time: 2025-07-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxo-1,3-oxazolidin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6513755
• 2248268-58-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxo-1,3-oxazolidin-3-yl)acetate

• Inchi： 1S/C13H10N2O6/c16-10(7-14-5-6-20-13(14)19)21-15-11(17)8-3-1-2-4-9(8)12(15)18/h1-4H,5-7H2
• InChI Key： KUAMLRMSXCKQJQ-UHFFFAOYSA-N
• SMILES： O1C(N(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC1)=O

Computed Properties

• Exact Mass: 290.05388604g/mol
• Monoisotopic Mass: 290.05388604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.2Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxo-1,3-oxazolidin-3-yl)acetate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxo-1,3-oxazolidin-3-yl)acetate (CAS No. 2248268-58-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxo-1,3-oxazolidin-3-yl)acetate (CAS No. 2248268-58-6) is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring both isoindole-1,3-dione and oxazolidinone moieties, makes it a subject of interest for researchers exploring novel drug delivery systems and biodegradable polymers. In recent years, the demand for such advanced intermediates has surged, driven by the growing focus on sustainable chemistry and green synthesis methodologies.

One of the most frequently searched questions in the field of organic chemistry revolves around the synthetic routes for complex heterocycles like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives. This compound is typically synthesized through a multi-step process involving the condensation of phthalic anhydride derivatives with oxazolidinone-containing reagents, followed by esterification. The reaction conditions often require precise temperature control and catalytic systems to achieve high yields, a topic widely discussed in peer-reviewed journals and patent literature.

From an application perspective, CAS No. 2248268-58-6 has garnered attention for its potential role in prodrug development. The 2-(2-oxo-1,3-oxazolidin-3-yl)acetate group serves as a cleavable linker, enabling controlled release of active pharmaceutical ingredients (APIs). This aligns with current trends in targeted drug delivery, a hot topic in biopharmaceutical research. Recent studies indexed in PubMed highlight similar structures being investigated for their ability to enhance drug solubility and bioavailability.

In material science, the compound's thermal stability and polymer compatibility make it a candidate for high-performance coatings. Industry reports indicate growing interest in such derivatives for UV-resistant materials, particularly in the automotive and aerospace sectors. The isoindole-1,3-dione core contributes to photostability, while the oxazolidinone segment offers mechanical strength – properties frequently queried in material science forums.

Analytical characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxo-1,3-oxazolidin-3-yl)acetate typically involves advanced techniques such as NMR spectroscopy (1H, 13C), mass spectrometry, and HPLC purity analysis. These methods are crucial for quality control, especially when the compound is intended for GMP-grade applications. Recent advancements in analytical chemistry have enabled more precise quantification of trace impurities, addressing a common concern in pharmaceutical manufacturing discussions.

The environmental profile of this compound is another area of growing scrutiny. Computational QSAR models predict favorable biodegradability for the 2,3-dihydro-1H-isoindol-1,3-dione scaffold, making it attractive for eco-friendly formulations. This aspect resonates with the increasing regulatory emphasis on green chemistry principles, as evidenced by recent updates to REACH regulations and EPA guidelines.

From a commercial standpoint, CAS 2248268-58-6 remains a niche product with limited suppliers worldwide. Market intelligence platforms report steady demand from contract research organizations (CROs) and specialty chemical manufacturers. Pricing trends correlate strongly with the availability of precursor materials, particularly phthalimide derivatives – a connection often explored in chemical market analyses.

Future research directions for this compound class may explore its utility in bioconjugation chemistry or as a building block for metal-organic frameworks (MOFs). The presence of multiple reactive sites enables diverse functionalization strategies, a subject gaining traction in nanotechnology publications. As synthetic methodologies evolve, particularly in flow chemistry and enzymatic catalysis, production scalability of such complex molecules may improve significantly.